Cas no 5468-25-7 ( )
structure
Product Name:
CAS No:5468-25-7
MF:C15H26O4
MW:270.364545345306
CID:942533
PubChem ID:230461
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- bis(2-methylpropyl) 2-(2-methylpropylidene)propanedioate
- AC1L5JKH
- AC1Q62SD
- AG-J-68416
- AR-1I0196
- bis(2-methylpropyl)(2-methylpropylidene)propanedioate
- CTK5A2259
- NSC25381
- NSC-25381
- SCHEMBL15913828
- 5468-25-7
- DTXSID80282302
- NSC 25381
-
-
- Inchi: 1S/C15H26O4/c1-10(2)7-13(14(16)18-8-11(3)4)15(17)19-9-12(5)6/h7,10-12H,8-9H2,1-6H3
- InChI Key: WMFYBCGVCKZTOE-UHFFFAOYSA-N
- SMILES: O(C(/C(/C(=O)OCC(C)C)=C/C(C)C)=O)CC(C)C
Computed Properties
- Exact Mass: 270.18318
- Monoisotopic Mass: 270.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 298.6°C at 760 mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.451
- PSA: 52.6
- LogP: 2.96720
Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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